Cas no 898792-22-8 (2,5-Dichloro-3'-morpholinomethyl benzophenone)

• Product Name: 2,5-Dichloro-3'-morpholinomethyl benzophenone
• CAS No: 898792-22-8
• MF: C₁₈H₁₇Cl₂NO₂
• MW: 350.239083051682
• MDL: MFCD03841934
• CID: 869863
• PubChem ID: 24724708
• Update Time: 2025-06-28

2,5-Dichloro-3'-morpholinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• (2,5-dichlorophenyl)-[3-(morpholin-4-ylmethyl)phenyl]methanone
• 2,5-DICHLORO-3'-MORPHOLINOMETHYL BENZOPHENONE
• DTXSID30643106
• (2,5-Dichlorophenyl){3-[(morpholin-4-yl)methyl]phenyl}methanone
• AKOS016019986
• 898792-22-8
• 2,5-DICHLORO-3'-MORPHOLINOMETHYLBENZOPHENONE
• MFCD03841934
• 2,5-Dichloro-3'-morpholinomethyl benzophenone

• MDL： MFCD03841934
• Inchi： 1S/C18H17Cl2NO2/c19-15-4-5-17(20)16(11-15)18(22)14-3-1-2-13(10-14)12-21-6-8-23-9-7-21/h1-5,10-11H,6-9,12H2
• InChI Key： DXHKURVKQCMRLF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(C1=CC=CC(=C1)CN1CCOCC1)=O)Cl

Computed Properties

• Exact Mass: 349.0636342g/mol
• Monoisotopic Mass: 349.0636342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.302
• Boiling Point: 487.5°C at 760 mmHg
• Flash Point: 248.6°C
• Refractive Index: 1.603

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 2,5-Dichloro-3'-morpholinomethyl benzophenone

Comprehensive Overview of 2,5-Dichloro-3'-morpholinomethyl benzophenone (CAS No. 898792-22-8): Properties, Applications, and Industry Insights

2,5-Dichloro-3'-morpholinomethyl benzophenone (CAS No. 898792-22-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and functional versatility. This benzophenone derivative is characterized by the presence of dichloro substitutions at the 2 and 5 positions and a morpholinomethyl group at the 3' position, which contribute to its distinct chemical reactivity and potential applications. Researchers and industry professionals frequently search for terms like "benzophenone derivatives synthesis," "morpholine-containing compounds," and "CAS 898792-22-8 suppliers," reflecting the growing interest in this compound.

The molecular structure of 2,5-Dichloro-3'-morpholinomethyl benzophenone combines the aromatic stability of the benzophenone core with the electron-donating properties of the morpholine moiety. This combination makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of pharmaceutical intermediates and photoactive materials. Recent studies highlight its potential role in UV-absorbing applications, a topic of high relevance given the increasing demand for light-stabilizing additives in polymers and coatings. Searches for "benzophenone UV absorber alternatives" and "morpholine derivatives in drug discovery" underscore its interdisciplinary importance.

From a synthetic chemistry perspective, CAS No. 898792-22-8 is often explored for its reactivity in cross-coupling reactions and nucleophilic substitutions. The dichloro groups provide sites for further functionalization, while the morpholinomethyl side chain enhances solubility in polar solvents—a critical factor for process optimization in industrial-scale production. Discussions around "green chemistry approaches for benzophenone synthesis" and "scalable morpholine derivatives" align with the compound's relevance to sustainable manufacturing trends.

In analytical applications, 2,5-Dichloro-3'-morpholinomethyl benzophenone serves as a reference standard in HPLC and LC-MS methodologies, particularly for quantifying related compounds in environmental or biological matrices. Its well-defined chromatographic behavior and stability under various pH conditions make it suitable for method validation. Queries such as "HPLC standards for benzophenone analysis" and "morpholine detection techniques" reflect this niche application.

Looking ahead, innovations in catalysis and material science may further expand the utility of 898792-22-8. For instance, its potential as a ligand in transition-metal catalysis or as a building block for organic electronic materials is an active area of investigation. The compound's alignment with trends like "high-performance organic semiconductors" and "catalyst design for C-C bond formation" positions it as a subject of ongoing research interest.

To summarize, 2,5-Dichloro-3'-morpholinomethyl benzophenone (CAS No. 898792-22-8) exemplifies the convergence of structural ingenuity and practical utility in modern chemistry. Its multifaceted applications—from drug development to advanced material engineering—coupled with its relevance to sustainability and analytical science, ensure its continued prominence in both academic and industrial settings.